(2E)-2-(4-chlorophenyl)-3-[2-(prop-2-yn-1-yloxy)naphthalen-1-yl]prop-2-enenitrile

• IUPAC Name: (E)-2-(4-chlorophenyl)-3-(2-prop-2-ynoxynaphthalen-1-yl)prop-2-enenitrile
• InChI: InChI=1S/C22H14ClNO/c1-2-13-25-22-12-9-17-5-3-4-6-20(17)21(22)14-18(15-24)16-7-10-19(23)11-8-16/h1,3-12,14H,13H2/b18-14-
• InChI Key: PGQDMNKXXYRPSF-JXAWBTAJSA-N
• Canonical SMILES: C#CCOC1=C(C2=CC=CC=C2C=C1)C=C(C#N)C3=CC=C(C=C3)Cl
• Isomeric SMILES: C#CCOC1=C(C2=CC=CC=C2C=C1)/C=C(/C#N)\C3=CC=C(C=C3)Cl
• Molecular Formula: C22H14ClNO
• Molecular Weight: 343.8 g/mol

Description

(2E)-2-(4-chlorophenyl)-3-[2-(prop-2-yn-1-yloxy)naphthalen-1-yl]prop-2-enenitrile is a useful research compound. Its molecular formula is C22H14ClNO and its molecular weight is 343.81. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

• The study by Lorenzo, Alonso, and Yus (2000) explores new synthons for creating substituted perhydrofuro[2,3-b]furans, demonstrating the versatility of certain precursors in synthesizing complex organic structures, which could include compounds like the one of interest (Lorenzo, Alonso, & Yus, 2000).
• Shi and Lu (2006) developed a method for synthesizing diiodinated dihydronaphthalenes and naphthalenes via electrophilic iodocyclization, indicating potential pathways for derivatizing or functionalizing compounds related to the one specified (Shi & Lu, 2006).

Material Science and Electrochemistry

• Karabay, Pekel, and Cihaner (2015) reported on electrochromic polymers based on poly(3,4-propylenedioxyselenophene), showing how specific naphthalenylmethyl substitutions affect optical properties, suggesting similar chemical modifications could impact the electronic or optical properties of related compounds (Karabay, Pekel, & Cihaner, 2015).
• Zhu et al. (2018) explored naphthodithiophene-based nonfullerene acceptors for organic photovoltaics, highlighting the effect of extended conjugation on electronic properties. This indicates the potential for compounds with complex naphthalene derivatives to serve as components in solar cell technologies (Zhu et al., 2018).

Chemical Structure and Properties

• Obregón-Mendoza et al. (2015) and Mitsui et al. (2008) provide insights into the structural characterization of compounds with naphthalene and chlorophenyl groups, offering a foundation for understanding the physical and chemical behaviors of similar compounds (Obregón-Mendoza et al., 2015); (Mitsui et al., 2008).